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Introduction

Cefquinome is a fourth-generation cephalosporin antibiotic developed exclusively for veterinary

use, exhibiting a broad spectrum of activity against Gram-positive and Gram-negative bacteria

responsible for respiratory diseases in animals like pigs and cattle.[1][2] For antibiotics such as

Cefquinome, the concentration of the unbound (free) drug in the interstitial fluid (ISF) at the site

of infection is the pharmacologically active fraction that determines its efficacy.[3][4] Pulmonary

infections occur primarily within the lung ISF.[3][5] Therefore, accurately measuring free

Cefquinome concentrations in the lung is crucial for optimizing dosage regimens and ensuring

therapeutic success.[2][3]

Microdialysis is a minimally invasive sampling technique that allows for the direct measurement

of unbound drug concentrations in the ISF of various tissues, including the lung.[3][6][7] This

technique provides dynamic time-concentration profiles from a single subject, offering a distinct

advantage over terminal methods like tissue homogenization or methods like bronchoalveolar

lavage, which may not accurately reflect interstitial concentrations.[7] This application note

provides a detailed protocol for using in vivo lung microdialysis to measure Cefquinome

concentrations in the lung ISF of a porcine model, based on established

pharmacokinetic/pharmacodynamic (PK/PD) studies.[3][8]
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This section details the methodology for quantifying unbound Cefquinome in lung interstitial

fluid using microdialysis in a porcine model.

Materials and Reagents
Cefquinome Sulfate standard (analytical grade)

Microdialysis probes (e.g., CMA 20 or similar, with a high molecular weight cut-off

membrane)

Microdialysis pump and fraction collector

Perfusion solution: Ringer's solution or sterile physiological saline

Anesthetics (e.g., Zoletil, isoflurane) for surgical procedures

Surgical instruments for thoracotomy

High-Performance Liquid Chromatography (HPLC) system with UV or Mass Spectrometry

(MS/MS) detector

Chemicals for mobile phase (e.g., acetonitrile, formic acid, phosphate buffer)[1][9][10][11]

Ultrapure water

Microdialysis Probe Calibration (In Vitro Recovery)
Probe calibration is essential to determine the relationship between the concentration in the

dialysate and the actual concentration in the ISF. This is achieved by calculating the probe's

relative recovery (RR).

Setup: Place the microdialysis probe in a beaker containing a known concentration of

Cefquinome (e.g., 50, 100, and 500 ng/mL) in Ringer's solution, maintained at 37°C.[3]

Perfusion: Perfuse the probe with drug-free Ringer's solution at various flow rates (e.g., 0.5,

1.0, 1.5, and 2.0 µL/min).[3]
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Sampling: Collect the dialysate after an equilibration period and measure the Cefquinome

concentration (Cdial).

Calculation (Dialysis Method): Calculate the RR using the formula: RRdialysis (%) = (Cdial /

Cext) * 100 where Cext is the external Cefquinome concentration.[3]

Retrodialysis Method: Perform the reverse experiment by perfusing the probe with a known

concentration of Cefquinome (Cperf) and placing it in a drug-free solution. Measure the

concentration remaining in the dialysate (Cdial). This method is often used for in vivo

recovery determination.[3]

Calculation (Retrodialysis Method): Calculate the RR using the formula: RRretrodialysis (%)

= ((Cperf - Cdial) / Cperf) * 100 The consistency between dialysis and retrodialysis methods

indicates that retrodialysis is suitable for determining in vivo recovery.[12]

Animal Model and Surgical Procedure
Animal Selection: Use healthy pigs of appropriate weight and age for the study. Acclimatize

the animals before the experiment.

Anesthesia: Anesthetize the animals following a validated protocol to ensure sedation and

analgesia throughout the surgical procedure.

Surgical Implantation:

Perform a thoracotomy to expose the lung.

Carefully insert the microdialysis probe directly into the lung parenchyma.[6]

Secure the probe and exteriorize the inlet and outlet tubing.

Close the thoracic cavity and allow the animal to stabilize. An intercostal catheter may be

placed.[13]

Drug Administration and Sample Collection
Equilibration: Connect the implanted probe to the microdialysis pump and perfuse with

Ringer's solution at a fixed flow rate (e.g., 1.5 µL/min) for at least 45-60 minutes to allow the
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tissue to equilibrate.[3]

Drug Administration: Administer Cefquinome via intramuscular (IM) injection at the desired

dose (e.g., 2 mg/kg).[2]

Dialysate Collection: Collect lung dialysate samples into sealed vials at predetermined

intervals (e.g., 0, 15, 30, 45, 60, 120, 240, 360, 480, 720, and 1440 minutes).[3]

Blood Sampling: Collect parallel blood samples to determine plasma pharmacokinetics.

Sample Storage: Store all dialysate and plasma samples at -80°C until analysis.[3]

Sample Analysis (HPLC)
Sample Preparation: Lung dialysate samples can often be analyzed with minimal

preparation. A simple dilution with ultrapure water (e.g., 20 µL sample mixed with 80 µL

water) may be sufficient.[3] For plasma samples, protein precipitation with methanol or

acetonitrile is required.[10]

Chromatographic Conditions:

Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm).[10]

Mobile Phase: A gradient or isocratic mixture of acetonitrile and an acidic buffer (e.g., 0.1%

formic acid or trifluoroacetic acid, or a phosphate buffer).[1][9][10]

Flow Rate: Typically 0.8-1.0 mL/min.[1][10]

Detection: UV detector set at approximately 265-268 nm.[1][14]

Quantification: Create a standard curve using known concentrations of Cefquinome in

Ringer's solution for dialysate samples and in blank plasma for plasma samples.[3] The

linear range should cover the expected concentrations (e.g., 2 to 500 ng/mL for dialysate).[3]

Data Analysis
Calculate Unbound ISF Concentration: Correct the measured dialysate concentration (Cdial)

for the in vivo probe recovery (RRin vivo) to determine the actual interstitial fluid
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concentration (CISF). CISF = Cdial / RRin vivo

Pharmacokinetic Analysis: Use non-compartmental analysis to calculate key

pharmacokinetic parameters for both lung ISF and plasma, including:

Cmax: Maximum observed concentration.

Tmax: Time to reach Cmax.

AUC: Area under the concentration-time curve.

T1/2: Elimination half-life.

Lung Penetration Ratio: Calculated as AUCLung ISF / AUCPlasma.

Data Presentation
The following tables summarize representative pharmacokinetic data for unbound Cefquinome

in lung interstitial fluid (ISF) following intramuscular administration in pigs.

Table 1: Pharmacokinetic Parameters of Unbound Cefquinome in Lung ISF of Infected Pigs at

Different Doses.[3][8]
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Dose (mg/kg) Cmax (µg/mL) Tmax (h)
AUC0-24h
(µg·h/mL)

T1/2 (h)

0.125 0.21 ± 0.05 1.00 ± 0.00 0.73 ± 0.12 1.69 ± 0.38

0.25 0.44 ± 0.08 1.00 ± 0.00 1.63 ± 0.27 1.94 ± 0.21

0.5 0.98 ± 0.15 1.13 ± 0.25 4.09 ± 0.63 2.11 ± 0.29

1.0 1.95 ± 0.31 1.19 ± 0.13 8.15 ± 1.12 2.25 ± 0.36

2.0 3.85 ± 0.59 1.25 ± 0.00 16.51 ± 2.54 2.38 ± 0.41

4.0 7.51 ± 1.18 1.31 ± 0.22 33.18 ± 5.17 2.45 ± 0.33

Data are

presented as

mean ± standard

deviation.

Table 2: Comparison of Unbound Cefquinome Pharmacokinetics in Lung ISF vs. Plasma.[2]

Parameter Lung ISF Plasma
Lung ISF / Plasma
Ratio

Dose 2 mg/kg IM 2 mg/kg IM -

Cmax (µg/mL) 2.48 ± 0.46 ~4.01 ~0.62

Tmax (h) 1.25 ~0.32 -

AUC (µg·h/mL) 8.40 ± 1.62 9.77 ± 0.63 0.86

T1/2 (h) 1.34 ± 0.38 ~1.34 -

Plasma data are

representative values

from literature for

comparison.[2][4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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